BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 4,4'-Di(4-
pyridyl)biphenyl

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4,4'-Di(4-pyridyl)biphenyl

Cat. No.: B1316066

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,4'-Di(4-pyridyl)biphenyl is a rigid, nitrogen-containing aromatic compound that has garnered
significant interest in the fields of materials science and supramolecular chemistry. Its linear
structure, featuring a central biphenyl core flanked by two pyridyl rings, makes it an excellent
building block for the construction of extended molecular architectures. This guide provides a
comprehensive overview of its synonyms, chemical properties, synthesis, and a discussion of
its relevance, or lack thereof, in the context of drug development and biological signaling.

Nomenclature and Synonyms

The systematic naming and various synonyms for 4,4'-Di(4-pyridyl)biphenyl are crucial for
accurate identification in literature and chemical databases.
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Preferred Name 4,4'-Di(4-pyridyl)biphenyl

IUPAC Name 4-[4-(4-pyridin-4-ylphenyl)phenyl]pyridine
CAS Number 319430-87-0

Synonyms 4,4'-Bis(4-pyridyl)biphenyl

4,4'-di(pyridin-4-yl)-1,1'-biphenyl

Pyridine, 4,4'-[1,1'-biphenyl]-4,4'-diylbis-

4,4'-(4,4'-Biphenyldiyl)dipyridine

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic properties of 4,4'-Di(4-
pyridyl)biphenyl is presented below. This data is essential for its handling, characterization,
and application in experimental settings.

Property Value Reference
Molecular Formula C22H16N2 [1]
Molecular Weight 308.38 g/mol [2]

Melting Point 308 °C [2]

Boiling Point (Predicted) 533.0+35.0°C

Density (Predicted) 1.134 + 0.06 g/cm?3

pKa (Predicted) 5.63+£0.10

LogP (Predicted) 5.47760

Solubil Insoluble in water; soluble in
olubility
some organic solvents.

Note: Predicted values are computationally derived and should be confirmed experimentally.

Synthesis and Experimental Protocols
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The primary synthetic route to 4,4'-Di(4-pyridyl)biphenyl is the Suzuki-Miyaura cross-coupling
reaction. This palladium-catalyzed reaction forms a carbon-carbon bond between an
organoboron compound and an organohalide.

General Synthetic Scheme

The synthesis typically involves the coupling of 4,4'-dibromobiphenyl with a 4-pyridylboronic
acid derivative, or conversely, the coupling of a biphenyl-4,4'-diboronic acid derivative with a 4-
halopyridine.

Reactants

4-Pyridylboronic Acid
4,4'-Dibromobiphenyl

Reaction Conditions

4,4'-Di(4-pyridyl)biphenyl

|So|vent (e.g., Toluene, DMF, Water>—-

| Base (e.g., K2C0O3, Na2CO3)---1

|Pd Catalyst (e.g., PA(PPh3)4P----{------==-===-===-==mmcmmmnod

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4,4'-Di(4-pyridyl)biphenyl.
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Detailed Experimental Protocol (Representative)

This protocol is a representative example based on general procedures for Suzuki-Miyaura

couplings of similar compounds.[3][4] Optimization of reaction conditions may be necessary.

Materials:

4,4'-Dibromobiphenyl

4-Pyridylboronic acid
Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4]
Potassium carbonate (K2CO3)

Toluene

Ethanol

Water (degassed)

Anhydrous magnesium sulfate (MgSO4)

Standard laboratory glassware and purification apparatus (e.g., column chromatography)

Procedure:

In a round-bottom flask, dissolve 4,4'-dibromobiphenyl (1.0 eq) and 4-pyridylboronic acid (2.2
eq) in a mixture of toluene and ethanol (e.g., 3:1 v/v).

Add an agueous solution of potassium carbonate (2 M, 4.0 eq).
Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 20-30 minutes.

Add the palladium catalyst, tetrakis(triphenylphosphine)palladium(0) (0.05 eq), to the
reaction mixture under the inert atmosphere.

Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the reaction progress by
thin-layer chromatography (TLC).
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e Upon completion, cool the reaction mixture to room temperature.
e Separate the organic layer and wash it with water and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

 Purify the crude product by column chromatography on silica gel using an appropriate eluent
system (e.g., a gradient of ethyl acetate in hexanes) to afford 4,4'-Di(4-pyridyl)biphenyl as
a solid.

Characterization

The identity and purity of the synthesized 4,4'-Di(4-pyridyl)biphenyl should be confirmed by
standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR to confirm the
chemical structure.

Mass Spectrometry (MS): To verify the molecular weight.

Infrared (IR) Spectroscopy: To identify characteristic functional group vibrations.

Melting Point Analysis: To assess purity.

Applications in Materials Science

The primary application of 4,4'-Di(4-pyridyl)biphenyl is as a linear, ditopic organic linker in the
construction of Metal-Organic Frameworks (MOFs) and coordination polymers.[5] The nitrogen
atoms on the pyridyl groups act as coordination sites for metal ions, leading to the formation of
extended, porous structures with potential applications in gas storage, catalysis, and sensing.

Relevance to Drug Development and Biological
Signaling

A thorough review of the scientific literature reveals a significant lack of studies on the direct
biological activity or pharmacological profile of 4,4'-Di(4-pyridyl)biphenyl. While the broader
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class of bipyridine and pyridine-containing compounds has been extensively explored in
medicinal chemistry, this specific molecule does not appear to be a focus of drug discovery
efforts.[6][7][8]

» No Reported Biological Activity: There are no significant reports of 4,4'-Di(4-
pyridyl)biphenyl being investigated as an active pharmaceutical ingredient or showing
notable cytotoxicity, anticancer, or other therapeutic activities.[9]

e No Known Signaling Pathway Involvement: The compound is not known to modulate any
specific biological signaling pathways.

e Focus on Related, More Functionalized Derivatives: Research into the biological activity of
biphenyl-pyridyl scaffolds is typically focused on more functionalized derivatives. For
instance, studies have shown that iodinated 4,4'-bipyridines exhibit antiproliferative activity
against melanoma cell lines.[8] Other research has explored different biphenyl-pyridine cores
as inhibitors of protein-protein interactions, such as the PD-1/PD-L1 pathway in cancer
immunotherapy. However, these molecules have different substitution patterns and functional
groups compared to 4,4'-Di(4-pyridyl)biphenyl.

The lack of reported biological activity for 4,4'-Di(4-pyridyl)biphenyl suggests that its
physicochemical properties may not be optimal for interaction with biological targets. Its rigid,
planar structure and relatively low solubility in aqueous media may limit its bioavailability and
ability to bind to protein active sites.

@,4'—Di(4—pyridy|)biphenyD
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Caption: Logical relationship of 4,4'-Di(4-pyridyl)biphenyl's application areas.

Conclusion

4,4'-Di(4-pyridyl)biphenyl is a well-characterized organic compound with a straightforward
synthesis via Suzuki-Miyaura coupling. Its primary utility lies in the realm of materials science,
where its rigid, linear geometry makes it a valuable component for the construction of
crystalline, porous materials. For professionals in drug development, it is important to note the
current absence of significant published data on the biological activity or pharmacological
relevance of this specific molecule. While the broader bipyridine scaffold is of considerable
interest in medicinal chemistry, future research would be required to determine if 4,4'-Di(4-
pyridyl)biphenyl or its derivatives could have any therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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